Cas no 1418273-70-7 (2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno3,4-cpyrazol-3-ylamine)

• Product Name: 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno3,4-cpyrazol-3-ylamine
• CAS No: 1418273-70-7
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• CID: 5576409
• Update Time: 2025-10-25

2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno3,4-cpyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine
• 4H-Thieno[3,4-c]pyrazol-3-amine, 2,6-dihydro-2-[4-(1-methylethyl)phenyl]-
• 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno3,4-cpyrazol-3-ylamine

• Inchi： 1S/C14H17N3S/c1-9(2)10-3-5-11(6-4-10)17-14(15)12-7-18-8-13(12)16-17/h3-6,9H,7-8,15H2,1-2H3
• InChI Key： MPGIFZYOELJRSG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)C(N)=C2CSCC2=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.1±45.0 °C at 760 mmHg
• Flash Point: 221.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 4.04±0.20(Predicted)

2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno3,4-cpyrazol-3-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno3,4-cpyrazol-3-ylamine

Introduction to 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine (CAS No. 1418273-70-7)

2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine, with the CAS number 1418273-70-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug development initiatives.

The chemical structure of 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine consists of a thienopyrazole core fused with an isopropyl-substituted phenyl group. This combination imparts specific physicochemical properties that are crucial for its biological activity. The thienopyrazole scaffold is particularly interesting due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of thienopyrazoles in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain thienopyrazole derivatives exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine could be a valuable lead compound for developing new drugs targeting inflammatory conditions.

In addition to its anti-inflammatory properties, 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine has shown promise in neurodegenerative disease research. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. These results indicate its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and low toxicity further enhance its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical studies to explore its full potential.

The synthesis of 2-(4-Isopropyl-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine involves a multi-step process that includes the formation of the thienopyrazole core and subsequent functionalization with the isopropyl-substituted phenyl group. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced on a large scale for pharmaceutical applications.

In conclusion, 2-(4-isopropylphenyl)-2,6-dihydrothieno[3,4-c]pyrazol(5H)-5-one, or more specifically 2-(4-isopropylphenyl)-5-aminothieno[3,4-c]pyrazole, represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.